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Introduction

This document provides a detailed protocol for performing Chromatin Immunoprecipitation
(ChIP) to study the genome-wide binding sites of the DEAH-box helicase 36 (DHX36). DHX36
IS a crucial enzyme involved in resolving G-quadruplex structures in both DNA and RNA,
thereby playing a significant role in maintaining genomic integrity, regulating gene expression,
and influencing innate immune responses.[1][2] Understanding the genomic loci where DHX36
binds is essential for elucidating its biological functions and its role in disease, making ChIP
followed by sequencing (ChIP-Seq) a powerful investigative tool.[3][4]

This protocol is a comprehensive synthesis of established ChIP methodologies and offers a
robust starting point for researchers.[5][6][7] Optimization of certain steps, such as antibody
concentration and sonication conditions, may be necessary for specific cell types and
experimental setups.[8][9]
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Successful ChlIP experiments depend on careful optimization and quality control. The following
table summarizes key quantitative parameters and their typical target ranges for a successful
DHX36 ChIP experiment.

Parameter Target Range Notes

Adequate cell numbers are
Starting Cell Number 2-5 x 107 cells per IP crucial for sufficient chromatin

yield.

Optimal shearing ensures high
Chromatin Shear Size 200-1000 bp resolution. Over-sonication can

lead to low signal.[8]

This should be empirically
Antibody Concentration 2-10 ug per IP determined for the specific
DHX36 antibody used.[8]

Yields can vary significantly

based on the abundance of the

DNA Yield (Post-1P) 1-10 ng ) )
target protein and antibody
efficiency.

Validation of enrichment at a
) known target locus (if
Enrichment (QPCR) >10-fold over IgG control

available) is recommended

before sequencing.

Experimental Workflow Diagram

The following diagram illustrates the major steps in the DHX36 ChIP protocol.
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Caption: A flowchart of the DHX36 Chromatin Immunoprecipitation (ChIP) protocol.
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Detailed Experimental Protocol

This protocol is adapted from established methods and should be performed under sterile
conditions with appropriate personal protective equipment.[5][7]

Part 1: Cell Fixation and Chromatin Preparation

e Cell Culture and Cross-linking:
o Culture cells to approximately 80-90% confluency.
o Add formaldehyde directly to the culture medium to a final concentration of 1%.

o Incubate for 10 minutes at room temperature with gentle swirling.[5] The optimal cross-
linking time can vary and may require optimization (up to 30 minutes).[7]

o Quench the cross-linking reaction by adding glycine to a final concentration of 0.125 M
and incubate for 5 minutes at room temperature.[5]

e Cell Harvesting and Lysis:
o Wash cells twice with ice-cold PBS containing protease inhibitors.

o Scrape cells into ice-cold PBS and pellet by centrifugation at 1,500 x g for 5 minutes at
4°C.

o Resuspend the cell pellet in Lysis Buffer (e.g., 1% SDS, 10 mM EDTA, 50 mM Tris-HCI pH
8.1, plus protease inhibitors) and incubate on ice for 10 minutes.[5]

o Chromatin Shearing (Sonication):
o Sonicate the cell lysate to shear chromatin into fragments of 200-1000 bp.[8]

o Optimization is critical: Perform a time course experiment to determine the optimal
sonication conditions for your specific cell type and sonicator.

o An example condition is 8 cycles of 15 seconds ON and 30 seconds OFF at 50%
amplitude, keeping the sample on ice throughout.[5]
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o After sonication, centrifuge at 12,000 rpm for 10 minutes at 4°C to pellet cell debris.[5]

o Collect the supernatant containing the soluble chromatin.

Part 2: Inmunoprecipitation

e Chromatin Dilution and Pre-clearing:

[¢]

Take a small aliquot (e.g., 10%) of the supernatant to serve as the "input” control and store
it at -20°C.[5]

o Dilute the remaining chromatin 10-fold with Dilution Buffer (e.g., 1% Triton X-100, 2 mM
EDTA, 150 mM NacCl, 20 mM Tris-HCI pH 8.1).[5]

o Pre-clear the diluted chromatin by adding Protein A/G Sepharose/magnetic beads and
rotating for 2 hours at 4°C to reduce non-specific background.[5][8]

o Pellet the beads and transfer the pre-cleared supernatant to a new tube.
e Immunoprecipitation with DHX36 Antibody:

o Add 2-10 ug of a ChiP-validated DHX36 antibody to the pre-cleared chromatin. The
optimal antibody amount should be determined empirically.[8]

o As a negative control, set up a parallel immunoprecipitation with a non-specific IgG
antibody.

o Incubate overnight at 4°C with gentle rotation.[5]
e Capture of Immune Complexes:
o Add Protein A/G beads to each immunoprecipitation reaction.

o Incubate for 1-2 hours at 4°C with rotation to capture the antibody-chromatin complexes.

[5]

Part 3: Washing, Elution, and DNA Purification
e Washing:
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o Pellet the beads by centrifugation and discard the supernatant.

o Perform a series of stringent washes to remove non-specifically bound chromatin. This is a
critical step for reducing background.

o Wash sequentially with:

1. Low Salt Wash Buffer (0.1% SDS, 1% Triton X-100, 2 mM EDTA, 20 mM Tris-HCI, pH
8.1, 150 mM NacCl).[5]

2. High Salt Wash Buffer (0.1% SDS, 1% Triton X-100, 2 mM EDTA, 20 mM Tris-HCI, pH
8.1, 500 mM NaCl).[5]

3. LiCl Wash Buffer (0.25 M LiCl, 1% NP-40, 1% deoxycholate, 1 mM EDTA, 10 mM Tris-
HCI, pH 8.1).[5]

4. TE Buffer (10 mM Tris-HCI, 1 mM EDTA, pH 8.0) - two washes.[5]

o Perform each wash for 5 minutes at 4°C with rotation.[5]

o Elution and Reversal of Cross-links:

o Elute the chromatin from the beads by adding Elution Buffer (1% SDS, 0.1 M NaHCO:s)
and incubating at room temperature.[5]

o Combine the eluates from two elution steps.

o To reverse the formaldehyde cross-links, add NaCl to a final concentration of 0.2 M to the
eluates and the input sample. Incubate overnight at 65°C.[5]

e DNA Purification:

o Treat the samples with RNase A and Proteinase K to remove RNA and protein,
respectively.[10]

o Purify the DNA using a PCR purification kit or phenol:chloroform extraction followed by
ethanol precipitation.[5][7]
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o Resuspend the purified DNA in a small volume of TE buffer or nuclease-free water.

Part 4: Analysis

e Quality Control and Quantification:
o Quantify the DNA concentration using a fluorometric method (e.g., Qubit).

o (Optional but recommended) Perform qPCR on a known DHX36 target gene (if available)
and a negative control region to validate the enrichment before proceeding to high-
throughput sequencing.

e Downstream Analysis:

o The purified DNA is now ready for library preparation and next-generation sequencing
(ChlP-Seq) to identify genome-wide binding sites of DHX36.

Notes and Considerations

e Antibody Selection: The success of a ChIP experiment is highly dependent on the quality
and specificity of the primary antibody. Use a ChlP-validated antibody against DHX36.

» Controls are Essential: Always include a negative control (IgG) and an input control in your
experiments.

» Troubleshooting: Low signal can result from insufficient cross-linking, over-sonication, or
poor antibody performance.[8] High background can be caused by insufficient washing,
contaminated buffers, or low-quality beads.[8]

o Fresh Buffers: Always use freshly prepared buffers, especially those containing protease
inhibitors.[8]

o Temperature Control: Keep samples on ice or at 4°C whenever possible to minimize protein
degradation.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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